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Compound of Interest

Compound Name:
(4-Aminophenyl)(2-

methylpiperidin-1-yl)methanone

Cat. No.: B1597971 Get Quote

An In-depth Technical Guide to (4-Aminophenyl)(2-methylpiperidin-1-yl)methanone and its

Structural Isomers

This technical guide provides a comprehensive overview of (4-Aminophenyl)(2-
methylpiperidin-1-yl)methanone, a substituted benzophenone derivative. Due to the limited

availability of data for this specific positional isomer, this guide will also draw upon information

from its close structural analogs, (4-Aminophenyl)(piperidin-1-yl)methanone and (4-

Aminophenyl)(4-methylpiperidin-1-yl)methanone, to provide a thorough understanding of this

class of compounds for researchers, scientists, and drug development professionals.

Compound Identification and Physicochemical
Properties
While a specific CAS number for (4-Aminophenyl)(2-methylpiperidin-1-yl)methanone is not

readily available in common chemical databases, the CAS numbers for its closely related

structural isomers are well-documented:
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

(4-Aminophenyl)

(piperidin-1-

yl)methanone

42837-37-6[1][2] C12H16N2O 204.27[1][2]

(4-Aminophenyl)(4-

methylpiperidin-1-

yl)methanone

79868-20-5[3][4] C13H18N2O 218.29

The introduction of a methyl group at the 2-position of the piperidine ring in the target

compound would result in a molecular formula of C13H18N2O and a molecular weight of

218.29 g/mol . The physicochemical properties are expected to be similar to its analogs, likely

presenting as a solid at room temperature.

Synthesis and Mechanistic Insights
The synthesis of (4-Aminophenyl)(2-methylpiperidin-1-yl)methanone can be achieved

through a standard amidation reaction. A plausible synthetic route involves the coupling of a

protected 4-aminobenzoyl derivative with 2-methylpiperidine, followed by deprotection.

Proposed Synthetic Pathway
A common and effective method for forming the amide bond is the Schotten-Baumann reaction,

which involves the acylation of an amine with an acyl chloride.[5]
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Step 1: Acylation

Step 2: Reduction

4-Nitrobenzoyl chloride

(4-Nitrophenyl)(2-methyl
piperidin-1-yl)methanoneBase (e.g., Triethylamine)

Solvent (e.g., DCM)

2-Methylpiperidine

(4-Aminophenyl)(2-methyl
piperidin-1-yl)methanone

Reducing Agent (e.g., Pd/C, H2)
Solvent (e.g., Methanol)

(4-Aminophenyl)(2-methyl
piperidin-1-yl)methanone

TryptaseInhibition

Potential Therapeutic Effect
(e.g., Anti-inflammatory)

Inflammatory ResponseMediates
Reduction of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1597971#4-aminophenyl-2-methylpiperidin-1-yl-
methanone-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1597971#4-aminophenyl-2-methylpiperidin-1-yl-methanone-cas-number-lookup
https://www.benchchem.com/product/b1597971#4-aminophenyl-2-methylpiperidin-1-yl-methanone-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1597971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

